Cas no 1142944-58-8 (2-((4-Bromopyridin-2-yl)oxy)-N,N-dimethylethanamine)

2-((4-Bromopyridin-2-yl)oxy)-N,N-dimethylethanamine structure
1142944-58-8 structure
Product Name:2-((4-Bromopyridin-2-yl)oxy)-N,N-dimethylethanamine
CAS No:1142944-58-8
MF:C9H13BrN2O
MW:245.116321325302
MDL:MFCD13190656
CID:1034445
PubChem ID:66850316
Update Time:2025-04-20

2-((4-Bromopyridin-2-yl)oxy)-N,N-dimethylethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-((4-Bromopyridin-2-yl)oxy)-N,N-dimethylethanamine
    • 2-((4-Bromopyridin-2-yl)oxy)-N,N-dimethylethamine
    • 2-(4-bromopyridin-2-yl)oxy-N,N-dimethylethanamine
    • [2-(4-bromo-pyridin-2-yloxy)-ethyl]-dimethyl-amine
    • 2-((4-bromopyridin-2-yl)oxy)-N,N-dimethylethan-1-amine
    • 2-(4-bromopyridin-2-yloxy)-N,N-dimethyl ethanamine
    • 2-(4-bromopyridin-2-yloxy)-N,N-dimethylethanamine
    • BALXFCSLYKCGAG-UHFFFAOYSA-N
    • Ethanamine, 2-[(4-bromo-2-pyridinyl)oxy]-N,N-dimethyl-
    • DTXSID50735890
    • 2-[(4-Bromopyridin-2-yl)oxy]-N,N-dimethylethan-1-amine
    • SCHEMBL939713
    • 1142944-58-8
    • J-505930
    • DB-323309
    • MDL: MFCD13190656
    • Inchi: 1S/C9H13BrN2O/c1-12(2)5-6-13-9-7-8(10)3-4-11-9/h3-4,7H,5-6H2,1-2H3
    • InChI Key: BALXFCSLYKCGAG-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C(C=1)OCCN(C)C

Computed Properties

  • Exact Mass: 244.02113g/mol
  • Monoisotopic Mass: 244.02113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 25.4Ų

2-((4-Bromopyridin-2-yl)oxy)-N,N-dimethylethanamine Pricemore >>

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